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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B15603303 Get Quote

Technical Support Center: NSC 228155
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation, storage, and troubleshooting of NSC 228155
working solutions to ensure experimental success and data reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is NSC 228155 and what is its primary mechanism of action?

NSC 228155 is a small molecule that functions as an activator of the Epidermal Growth Factor

Receptor (EGFR).[1][2] It binds to the extracellular dimerization domain of EGFR, promoting its

dimerization and subsequent tyrosine phosphorylation.[1][3] This activation occurs in a ligand-

independent manner. Additionally, NSC 228155 has been identified as a potent inhibitor of the

KIX-KID interaction, which is involved in CREB-mediated gene transcription.[1][2][4]

Q2: What is the recommended solvent for dissolving NSC 228155?

The recommended solvent for dissolving NSC 228155 is dimethyl sulfoxide (DMSO).[1] It is

crucial to use fresh, anhydrous DMSO to ensure optimal solubility, as the compound's solubility

can be reduced in the presence of moisture.[1]

Q3: How should I prepare stock solutions of NSC 228155?
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To prepare a stock solution, dissolve the NSC 228155 powder in fresh DMSO to the desired

concentration. For example, a stock solution of 10 mg/mL in DMSO is commonly used.[1]

Ensure the powder is fully dissolved.

Q4: How should I store the solid compound and its stock solutions?

Proper storage is critical to maintain the integrity of NSC 228155.

Solid Compound: The solid powder should be stored at -20°C for long-term stability (up to 3

years) or at 2-8°C for shorter periods.[1] It is important to protect it from light and moisture as

it is hygroscopic.

Stock Solutions: Once reconstituted in DMSO, it is recommended to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles.[2][5] These aliquots

should be stored at -80°C for up to one year or at -20°C for up to six months.[2] Some

suppliers suggest that stock solutions are stable for up to 3 months at -20°C.[6]

Q5: How long are working solutions of NSC 228155 stable in aqueous media?

Working solutions of NSC 228155, especially when diluted in aqueous buffers or cell culture

media, are generally not stable for long periods. It is strongly recommended to prepare working

solutions fresh for each experiment and use them immediately for optimal results.[1][2]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon storage

1. Moisture absorption by

DMSO.2. Exceeded solubility

limit.3. Improper storage

temperature.

1. Use fresh, anhydrous

DMSO for reconstitution.[1]2.

Ensure the desired

concentration does not exceed

the solubility limit (see table

below). Gentle warming or

sonication may help to

redissolve the precipitate.[2]3.

Store stock solutions at -20°C

or -80°C as recommended.[2]

Inconsistent or no biological

activity

1. Degradation of NSC 228155

in the working solution.2.

Repeated freeze-thaw cycles

of the stock solution.3.

Incorrect preparation of the

working solution.

1. Prepare working solutions

fresh from a stock solution

immediately before each

experiment.[1][2]2. Aliquot

stock solutions into single-use

vials to avoid repeated

freezing and thawing.[2][5]3.

Review the dilution

calculations and ensure proper

mixing.

Variability between

experiments

1. Inconsistent age of working

solutions.2. Differences in

stock solution aliquots.

1. Adhere to a strict protocol of

preparing fresh working

solutions for every

experiment.2. Ensure all

aliquots are from the same

stock solution and have been

stored under identical

conditions.

Data Presentation
Table 1: Solubility of NSC 228155
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Solvent Solubility Reference

DMSO ≥29 mg/mL [4]

DMSO 15 mg/mL [1]

DMSO 10 mg/mL [1]

DMSO 5 mg/mL

Water Insoluble [1][4]

Ethanol Insoluble [1][4]

Table 2: Recommended Storage Conditions for NSC 228155

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1]

Stock Solution in

DMSO
-80°C 1 year [1][2]

Stock Solution in

DMSO
-20°C 1 - 6 months [1][2]

Working Solution N/A Use immediately [1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials: NSC 228155 powder (MW: 290.25 g/mol ), anhydrous DMSO.

Procedure:

Weigh out 2.9 mg of NSC 228155 powder.

Add 1 mL of anhydrous DMSO.
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Vortex or sonicate until the powder is completely dissolved.

Aliquot into single-use vials and store at -20°C or -80°C.

Preparation of a 100 µM Working Solution for in vitro Cell-Based Assays

Materials: 10 mM NSC 228155 stock solution in DMSO, appropriate cell culture medium.

Procedure:

Thaw a single-use aliquot of the 10 mM stock solution.

Perform a serial dilution. For example, to make a 100 µM working solution, dilute the 10

mM stock solution 1:100 in cell culture medium (e.g., add 10 µL of 10 mM stock to 990 µL

of medium).

Mix thoroughly by gentle pipetting or vortexing.

Use the working solution immediately in your experiment. Note that the final DMSO

concentration should be kept low (typically ≤ 0.5%) to avoid solvent-induced cellular

toxicity.
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Caption: EGFR activation pathway by NSC 228155.
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Caption: Recommended workflow for using NSC 228155.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15603303?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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